Cas no 1206487-81-1 (N-Benzylnaltrindole hydrochloride)

N-Benzylnaltrindole hydrochloride is a selective delta opioid receptor antagonist, widely utilized in pharmacological research to study opioid receptor mechanisms. Its high affinity and specificity for delta receptors make it a valuable tool for investigating receptor binding, signal transduction, and the physiological roles of delta opioid systems. The hydrochloride salt form enhances solubility, ensuring consistent performance in aqueous and organic solvent-based assays. This compound is particularly useful in neuropharmacology studies, including pain modulation, addiction research, and behavioral assays. Its well-characterized antagonistic properties provide reliable data for elucidating delta receptor-mediated effects, contributing to advancements in opioid-related therapeutic development.

N-Benzylnaltrindole hydrochloride structure

1206487-81-1 structure

Product Name:N-Benzylnaltrindole hydrochloride

CAS No:1206487-81-1

MF:C₃₃H₃₃ClN₂O₃

MW:541.079727888107

CID:2089935

PubChem ID:90479740

Update Time:2025-06-07

N-Benzylnaltrindole hydrochloride Chemical and Physical Properties

Names and Identifiers

- N-Benzylnaltrindole hydrochloride
- 1'-Benzyl-17-(cyclopropylMethyl)-6,7-didehydro-4,5a-epoxy-3,14-dihydroxyindolo[2',3':6,7]Morphinanhydrochloride
- 1'-Benzyl-17-(cyclopropylmethyl)-6,7-didehydro-4,5a-epoxy-3,14-dihydroxyindolo[2',3':6,7]morphinan hydrochloride
- (1S,2S,13R)-11-benzyl-22-(cyclopropylmethyl)-14-oxa-11,22-diazaheptacyclo[13.9.1.01,13.02,21.04,12.05,10.019,25]pentacosa-4(12),5,7,9,15,17,19(25)-heptaene-2,16-diol;hydrochloride
- SR-01000597854
- SR-01000597854-1
- AKOS024458633
- 1206487-81-1
- DA-65958
- Inchi： 1S/C33H32N2O3.ClH/c36-26-13-12-22-16-27-33(37)17-24-23-8-4-5-9-25(23)35(19-20-6-2-1-3-7-20)29(24)31-32(33,28(22)30(26)38-31)14-15-34(27)18-21-10-11-21;/h1-9,12-13,21,27,31,36-37H,10-11,14-19H2;1H/t27?,31-,32-,33+;/m0./s1
- InChI Key： KDEBSUYWJUBPCB-ZHYTUUPESA-N
- SMILES： Cl.O1C2=C(C=CC3CC4[C@@]5(CC6C7C=CC=CC=7N(CC7C=CC=CC=7)C=6[C@H]1[C@@]5(C=32)CCN4CC1CC1)O)O

Computed Properties

Exact Mass: 540.2179706g/mol
Monoisotopic Mass: 540.2179706g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 3
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 39
Rotatable Bond Count: 4
Complexity: 935
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 3
Undefined Atom Stereocenter Count : 1
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 57.9

N-Benzylnaltrindole hydrochloride Pricemore >>

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